3-Amino-5-chloro-2-fluorobenzoic acid
Overview
Description
“3-Amino-5-chloro-2-fluorobenzoic acid” is a compound that is part of the benzoic acid family . It has a molecular weight of 189.57 . It is a solid substance and is used as an intermediate in organic synthesis .
Molecular Structure Analysis
The molecular formula of “3-Amino-5-chloro-2-fluorobenzoic acid” is C7H5ClFNO2 . The InChI key for this compound is not available in the search results.Physical And Chemical Properties Analysis
“3-Amino-5-chloro-2-fluorobenzoic acid” has a molecular weight of 189.572 . It has a density of 1.6±0.1 g/cm3 , and a boiling point of 356.7±42.0 °C at 760 mmHg . The melting point is not available . The flash point is 169.6±27.9 °C .Scientific Research Applications
“3-Amino-5-chloro-2-fluorobenzoic acid” is a chemical compound with the CAS Number: 1339070-81-3 . It’s often used in the field of organic chemistry for the synthesis of various chemical compounds .
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Organic Chemistry
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Pharmaceuticals
- A similar compound, “3-Chloro-2-fluorobenzoic acid”, is used as a building block for active pharmaceutical ingredients (APIs), notably as Aurora A inhibitors .
- It is attached to the molecular scaffold through peptide coupling chemistry with hexafluorophosphate azabenzotriazole tetramethyl uronium (HATU) .
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Acidity Studies
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Synthetic Building Block
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Solubility and Permeability Improvement
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Intermediate in Organic Synthesis
Safety And Hazards
properties
IUPAC Name |
3-amino-5-chloro-2-fluorobenzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5ClFNO2/c8-3-1-4(7(11)12)6(9)5(10)2-3/h1-2H,10H2,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FNLVVZVIPNSULO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1C(=O)O)F)N)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5ClFNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
189.57 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Amino-5-chloro-2-fluorobenzoic acid | |
CAS RN |
1339070-81-3 |
Source
|
| Record name | 3-amino-5-chloro-2-fluorobenzoic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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